Cas no 1989-33-9 (9H-Fluorene-9-carboxylic acid)
9H-Fluorene-9-carboxylic acid is a versatile organic compound characterized by its fluorene backbone and carboxylic acid functional group. This structure imparts unique chemical properties, making it valuable in synthetic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and advanced materials. Its rigid, planar fluorene moiety enhances stability and influences electronic properties, while the carboxylic acid group allows for further functionalization via esterification, amidation, or other derivatization reactions. The compound is commonly employed in the synthesis of fluorescent dyes, polymers, and ligands for catalysis. High purity grades ensure consistent performance in research and industrial applications, underscoring its utility in precision chemical synthesis.
9H-Fluorene-9-carboxylic acid structure
Product Name:9H-Fluorene-9-carboxylic acid
CAS No:1989-33-9
MF:C14H10O2
MW:210.228003978729
MDL:MFCD00001136
CID:42263
PubChem ID:74809
Update Time:2025-10-18
9H-Fluorene-9-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluorene-9-carboxylic acid
- Fluorene-9-carboxylic acid
- 9-Carboxyfluorene
- 2-Aminobenzoic Acid Ethyl Ester
- 9-Flurenecarboxylic Acid
- 9-Fluorenecarboxylic Acid
- Diphenyleneacetic Acid
- 9-FLUORENCARBOXYLIC ACID
- (9H)-9-fluorenecarboxylic acid
- 9-Carboxy-9H-fluorene
- 9-fluorenylcarboxylic acid
- 9-fluoroenecarboxylic acid
- fluorene-9-carboxylic acid ester
- AKOS AUF02021
- FOR INDECAINIDE
- RARECHEM AQ BD 0BA1
- 9-Fluorenecarboxylic
- FLUORENECARBOXYLIC ACID
- LABOTEST-BB LT00112300
- 9-flurenecarboxylicacid
- DNVJGJUGFFYUPT-UHFFFAOYSA-N
- M65BW232U5
- Enamine_003081
- 9-fluorene-carboxylic acid
- 9-fluorene carboxylic acid
- Oprea1_522270
- 9H
- BDBM50034811
- Z56827744
- MFCD00001136
- HMS1402M01
- AKOS001032612
- SCHEMBL40500
- AM84682
- EN300-16949
- 1-(4-METHOXYPHENYL)-5-METHYL-1H-PYRAZOLE-4-CARBONYLCHLORIDE
- Q-101166
- CHEMBL295321
- GS-6766
- EU-0000116
- CS-W001493
- SR-01000389325-1
- NSC-5322
- 9H-fluoren-9-carboxylic acid
- InChI=1/C14H10O2/c15-14(16)13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H,(H,15,16
- F0022
- CCG-103165
- 9H-Fluorene-9-carboxylicacid
- SR-01000389325
- SY049285
- NS00026474
- DTXSID6062098
- EINECS 217-866-2
- BB 0221243
- FT-0621648
- H10170
- Fluorene-9-carboxylic acid, 96%
- 1989-33-9
- UNII-M65BW232U5
- NSC 5322
- SB66469
- NSC5322
- AC-4878
- 9H-fluoren-9-carbonsäure
- STK409433
- DB-045021
-
- MDL： MFCD00001136
- Inchi： 1S/C14H10O2/c15-14(16)13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H,(H,15,16)
- InChI Key： DNVJGJUGFFYUPT-UHFFFAOYSA-N
- SMILES： OC(C1C2C=CC=CC=2C2C=CC=CC1=2)=O
- BRN： 1911728
Computed Properties
- Exact Mass: 210.06800
- Monoisotopic Mass: 210.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: powder
- Density: 1.1307 (rough estimate)
- Melting Point: 229.0 to 234.0 deg-C
- Boiling Point: 314.9°C at 760 mmHg
- Flash Point: 230°C
- Refractive Index: 1.5681 (estimate)
- Water Partition Coefficient: Insoluble
- PSA: 37.30000
- LogP: 2.88350
- Solubility: Insoluble in water
9H-Fluorene-9-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Sealed in dry,Room Temperature
- Safety Term：S22;S24/25
- Risk Phrases：R36/37/38
9H-Fluorene-9-carboxylic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
9H-Fluorene-9-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM251001-100g |
9H-Fluorene-9-carboxylic acid |
1989-33-9 | 95% | 100g |
$192 | 2021-06-16 | |
| Chemenu | CM251001-500g |
9H-Fluorene-9-carboxylic acid |
1989-33-9 | 95% | 500g |
$505 | 2021-06-16 | |
| TRC | F462005-25g |
9H-Fluorene-9-carboxylic Acid |
1989-33-9 | 25g |
$ 125.00 | 2022-06-05 | ||
| TRC | F462005-50g |
9H-Fluorene-9-carboxylic Acid |
1989-33-9 | 50g |
$ 170.00 | 2022-06-05 | ||
| TRC | F462005-250g |
9H-Fluorene-9-carboxylic Acid |
1989-33-9 | 250g |
$ 545.00 | 2022-06-05 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F137506-25g |
9H-Fluorene-9-carboxylic acid |
1989-33-9 | ≥97.0%(T) | 25g |
¥404.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F137506-5g |
9H-Fluorene-9-carboxylic acid |
1989-33-9 | ≥97.0%(T) | 5g |
¥134.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F137506-100g |
9H-Fluorene-9-carboxylic acid |
1989-33-9 | ≥97.0%(T) | 100g |
¥988.90 | 2023-09-02 | |
| Apollo Scientific | OR6528-10g |
9H-Fluorene-9-carboxylic acid |
1989-33-9 | 95% | 10g |
£18.00 | 2025-02-20 | |
| Apollo Scientific | OR6528-25g |
9H-Fluorene-9-carboxylic acid |
1989-33-9 | 95% | 25g |
£30.00 | 2025-02-20 |
9H-Fluorene-9-carboxylic acid Related Literature
-
1. Synthesis of pseudoxazolones and their inhibition of the 3C cysteine proteinases from hepatitis A virus and human rhinovirus-14Yeeman K. Ramtohul,Nathaniel I. Martin,Lara Silkin,Michael N. G. James,John C. Vederas J. Chem. Soc. Perkin Trans. 1 2002 1351
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2. An E1cB mechanism for the alkaline hydrolysis of thiolesters of fluorene-9-carboxylic acid: effect of ester conjugate base structure on differential eliminative reactivity of oxygen and sulphur nucleofugesManoochehr Alborz,Kenneth T. Douglas,Fouad M. Said J. Chem. Soc. Perkin Trans. 2 1982 1467
-
3. 552. Synthesis of fluoranthenes. Part II. Michael addition of vinyl cyanide to fluorene-9-carboxylic estersAlfred Campbell,S. Horwood Tucker J. Chem. Soc. 1949 2623
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4. Effect of an aromatic ester conjugate base on E1cB ester hydrolysis. Alkaline hydrolysis of fluorene-9-carboxylate estersManoochehr Alborz,Kenneth T. Douglas J. Chem. Soc. Perkin Trans. 2 1982 331
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Christian Reichardt,J?rg Schroeder,Dirk Schwarzer Phys. Chem. Chem. Phys. 2008 10 5218
1989-33-9 (9H-Fluorene-9-carboxylic acid) Related Products
- 88746-48-9(11H-Benzo[b]fluorene-11-carboxylic acid)
- 63839-86-1(9-(Acetoxymethyl)fluorene)
- 1285695-14-8([13C]-9-Methylfluorene-9-carboxylic acid)
- 2941-87-9(9H-Fluorene-9-carboxylicacid, 2,7-dimethyl-)
- 7471-93-4( )
- 3300-17-2(9-Methyl-9H-fluorene-9-carboxylic acid)
- 104835-57-6(Methoxy, (9-methyl-9H-fluoren-9-yl)oxo-)
- 351003-13-9(9H-Fluorene-9-carboxylicacid, 2,7-bis(1,1-dimethylethyl)-)
- 36950-96-6(2-(9H-Fluoren-2-yl)propanoic Acid)
- 88172-52-5(9H-Fluorene-9-carboxylic acid, 9-(2-methylphenyl)-)
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